2-(2,3-Dihydroxypropyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-(2,3-dihydroxypropyl)-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H21N5O5/c1-20-15-14(16(26)23(18(20)27)9-12(25)10-24)22-8-7-21(17(22)19-15)11-3-5-13(28-2)6-4-11/h3-6,12,24-25H,7-10H2,1-2H3
• InChI Key: HAXLVFMKRPOBCI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CC(CO)O)N3CCN(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C18H21N5O5
• Molecular Weight: 387.4 g/mol
• CAS No.: 382620-97-5

Description

The compound is a derivative of imidazole, which is a heterocyclic organic compound. Imidazoles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Imidazoles can be synthesized through a variety of methods. Recent advances in the synthesis of imidazoles highlight the regiocontrolled synthesis of substituted imidazoles. A one-pot synthesis of tetra-substituted imidazole is reported by the reaction of benzil, 5-bromosalicylaldehyde, ammonium acetate, and anisidine.

Molecular Structure Analysis

The structure of imidazoles and their derivatives can be confirmed using various spectroscopic and analytical techniques.

Chemical Reactions Analysis

Imidazoles are involved in a variety of chemical reactions due to their unique structure and properties.

Physical and Chemical Properties Analysis

Imidazoles have relatively high conductivity at room temperature and good electrochemical stability.

Scientific Research Applications

Synthesis Methods

Research has explored synthetic methodologies for compounds with similar structural features, emphasizing the importance of efficient and versatile synthetic routes. For instance, the synthesis of glycolurils and their analogues, which share a resemblance in structural complexity with the target compound, has been a subject of interest due to their applications in pharmacology, explosives, and supramolecular chemistry. These compounds are synthesized through various approaches, including reactions of ureas with α-dicarbonyl compounds or with dihydroxyimidazolidin-2-ones, showcasing the versatility of synthetic strategies for complex molecules (Kravchenko, Baranov, & Gazieva, 2018).

Potential Pharmaceutical Applications

The structural framework of the compound suggests potential for pharmacological exploration. Similar compounds, such as imidazole and its derivatives, have been studied extensively for their medicinal properties. For example, imidazopyridine thiazolidine-2,4-diones, a class of compounds with structural similarities, were designed and synthesized for their hypoglycemic activity, indicating the potential of these molecular frameworks in drug development (Oguchi et al., 2000).

Material Science Applications

Compounds with the imidazole moiety have also found applications in material science, particularly in the design of new materials with specific functionalities. An example is the synthesis and characterization of imidazole-based bisphenols, which have shown promise as versatile hosts for anions, indicating the potential of such compounds in creating novel materials with specific binding properties (Nath & Baruah, 2012).

Mechanism of Action

The mechanism of action of imidazoles and their derivatives can vary widely depending on their specific structure and the context in which they are used.

Future Directions

The field of imidazole chemistry is a vibrant area of research with many potential future directions. This includes the development of new synthetic methods, the exploration of novel applications, and the study of their biological activity.